Cas no 401-76-3 (2-(3-fluorophenyl)propan-2-ol)

• Product Name: 2-(3-fluorophenyl)propan-2-ol
• CAS No: 401-76-3
• Molecular Formula: C₉H₁₁FO
• Molecular Weight: 154.18100
• MDL: MFCD11870100
• CID: 925424
• PubChem ID: 314548

2-(3-fluorophenyl)propan-2-ol Properties

Names and Identifiers

• 2-(3-fluorophenyl)propan-2-ol
• <3-Fluor-phenyl>-dimethylcarbinol
• EN300-1261525
• NSC-232435
• SB83994
• AKOS009996437
• CS-0210013
• 401-76-3
• SCHEMBL22012213
• AMY4656
• NSC232435
• DTXSID50310828
• BS-28415
• 2-(3-Fluorophenyl)-2-propanol

• MDL： MFCD11870100
• InChIKey： HJYNFYSNULPWRA-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11FO/c1-9(2,11)7-4-3-5-8(10)6-7/h3-6,11H,1-2H3
• SMILES： CC(C)(C1=CC(=CC=C1)F)O

Computed Properties

• Exact Mass: 154.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.079
• Heavy Atom Count: 11
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 2.05310
• PSA: 20.23000
• Refractive Index: 1.499
• Boiling Point: 211.6°C at 760 mmHg
• Flash Point: 101°C
• Density: 1.09

2-(3-fluorophenyl)propan-2-ol Security Information

2-(3-fluorophenyl)propan-2-ol Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%